Cas no 36155-78-9 (1-(4-Bromothiophen-2-yl)propan-1-one)

• Product Name: 1-(4-Bromothiophen-2-yl)propan-1-one
• CAS No: 36155-78-9
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 921080
• PubChem ID: 818932
• Update Time: 2025-04-19

1-(4-Bromothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromothiophen-2-yl)propan-1-one
• 1-(4-bromo-2-thienyl)-1-Propanone
• 4-bromo-2-propionylthiophene
• 1-(4-Bromo-2-thienyl)propan-1-one
• 1-propanone, 1-(4-bromo-2-thienyl)-
• 1-(4-bromo-thiophen-2-yl)-propan-1-one
• DTXSID40356013
• 1-(4-bromo-2-thiophenyl)-1-propanone
• 36155-78-9
• AKOS013628757
• YTAOZIHQEPBPQQ-UHFFFAOYSA-N
• 4-bromo-2-thienyl ethyl ketone
• DA-31075
• SCHEMBL553084
• CS-0363630

• Inchi： 1S/C7H7BrOS/c1-2-6(9)7-3-5(8)4-10-7/h3-4H,2H2,1H3
• InChI Key： YTAOZIHQEPBPQQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC)=O

Computed Properties

• Exact Mass: 217.94011
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07